Cas no 80252-81-9 (BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-)
![BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]- structure](https://www.kuujia.com/scimg/cas/80252-81-9x500.png)
80252-81-9 structure
Product name:BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-
BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]- Chemical and Physical Properties
Names and Identifiers
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- BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-
- SCHEMBL19539346
- 80252-81-9
- HS-8076
- 1-ethenyl-2-[(phenylsulfanyl)methyl]benzene
- Phenyl(2-vinylbenzyl)sulfane
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- Inchi： InChI=1S/C15H14S/c1-2-13-8-6-7-9-14(13)12-16-15-10-4-3-5-11-15/h2-11H,1,12H2
- InChI Key： LEBBTVKHXZACQA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 226.08162162Da
- Monoisotopic Mass: 226.08162162Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 25.3Ų
BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]- Related Literature
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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4. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
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